Cas no 2228433-00-7 (1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine
• CAS No: 2228433-00-7
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6116051
• PubChem ID: 165855350
• Update Time: 2025-07-22

1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine
• 1-[1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-amine
• 2228433-00-7
• EN300-1779448

• Inchi： 1S/C12H21N3/c1-8(13)12(5-6-12)9-7-14-15-10(9)11(2,3)4/h7-8H,5-6,13H2,1-4H3,(H,14,15)
• InChI Key： MLCQLMJNHPQSQK-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=NNC=2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine

Professional Introduction to Compound with CAS No. 2228433-00-7 and Product Name: 1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine

Compound with the CAS number 2228433-00-7 and the product name 1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular architecture of this compound incorporates a cyclopropyl moiety linked to a tert-butyl-substituted pyrazole ring, which is further connected to an amine functional group. Such a configuration not only contributes to its distinct chemical properties but also opens up numerous possibilities for its utility in developing novel therapeutic agents.

The 3-tert-butyl-1H-pyrazol-4-yl moiety is particularly noteworthy, as it introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. Pyrazole derivatives are well-documented for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a tert-butyl group at the 3-position of the pyrazole ring enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. These features make it an attractive scaffold for designing molecules with enhanced pharmacokinetic profiles.

In recent years, there has been a growing interest in cyclopropyl-containing compounds due to their unique metabolic stability and binding affinities. The cyclopropyl group in 1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine contributes to its stability under various conditions, which is a critical factor in drug development. Additionally, the presence of multiple heterocyclic rings suggests that this compound may exhibit multiple modes of action, further increasing its therapeutic potential.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in preclinical studies as inhibitors of key enzymes involved in disease pathways. For instance, derivatives of pyrazole have been explored for their ability to inhibit enzymes such as Janus kinases (JAKs), which are implicated in inflammatory diseases like rheumatoid arthritis. The tert-butyl substitution may enhance binding affinity by optimizing the interaction with the enzyme's active site.

The amine functional group at the terminal position of the molecule provides another avenue for further chemical modification. Amines are versatile handles that can be used to introduce additional pharmacophores or linkages, enabling the synthesis of conjugates or prodrugs. This flexibility makes 1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in understanding the behavior of such compounds. By employing techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how 1-1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylethan-1-amine will interact with biological targets at an atomic level. These insights are crucial for optimizing drug design and improving efficacy while minimizing side effects.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Such synthetic methodologies are essential for producing complex molecules like this one, which could otherwise be challenging to obtain through traditional synthetic routes.

In conclusion, 1-1-(3-tert-butyl-1H-pyrazol-4-y)cyclopropylethan - 1 - amine (CAS No. 2228433 - 00 - 7) stands out as a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its potential biological activities, make it an exciting prospect for researchers aiming to develop novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.